N-(4-fluorophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C22H22FN3O2S2/c1-14(2)15-3-7-17(8-4-15)24-20(27)11-19-12-29-22(26-19)30-13-21(28)25-18-9-5-16(23)6-10-18/h3-10,12,14H,11,13H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: HNDLVWLAIKUZGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O2S2
• Molecular Weight: 443.6 g/mol
• CAS No.: 941980-67-2

Description

N-(4-fluorophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22FN3O2S2 and its molecular weight is 443.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Anti-inflammatory Applications : Compounds synthesized from derivatives showing significant anti-inflammatory activity have been reported, highlighting their potential in treating inflammatory conditions (K. Sunder & Jayapal Maleraju, 2013).
• Antitumor Activity : Studies on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings have shown considerable anticancer activity against some cancer cell lines, suggesting their utility in cancer therapy (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).
• Molecular Modeling and Anticancer Screening : New imidazothiadiazole analogs have been synthesized, with derivatives presenting powerful cytotoxic results against breast cancer, demonstrating their potential as anticancer agents (Sraa Abu-Melha, 2021).
• Antibacterial Applications : The synthesis of N-phenylacetamide derivatives containing 4-arylthiazole moieties and their evaluation against various bacteria have shown promising results, suggesting their potential as antibacterial agents (Hui Lu, Xia Zhou, Lei Wang, & Linhong Jin, 2020).

Pharmacokinetic Enhancements

• Metabolic Stability Improvements : Investigations into 6,5-heterocycles to improve the metabolic stability of potent inhibitors have revealed alternatives with minimal deacetylation, highlighting the importance of molecular modifications for enhancing drug properties (Markian M Stec et al., 2011).